N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea

• Molecular Formula: C18H14N6O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: N-(phenylcarbamoyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C18H14N6O2S/c25-14(21-17(26)19-11-6-2-1-3-7-11)10-27-18-22-16-15(23-24-18)12-8-4-5-9-13(12)20-16/h1-9H,10H2,(H,20,22,24)(H2,19,21,25,26)
• InChI Key: OWXUZYMYWIJDIP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC(=O)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2

Description

N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. The compound has been found to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation. The compound has also been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

The advantages of using N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea in lab experiments include its ability to selectively target specific enzymes and proteins, its low toxicity, and its high purity. However, the limitations of using this compound in lab experiments include its limited solubility in water, which can affect its bioavailability, and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in other fields such as agriculture and environmental science. Additionally, the compound could be modified to improve its solubility and bioavailability, which would enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea involves the reaction of phenyl isocyanate with 5H-[1,2,4]triazino[5,6-b]indole-3-thiol in the presence of acetic anhydride. The resulting product is then treated with urea to obtain the final compound. This synthesis method has been optimized to yield high purity and good yield of the compound.

Scientific Research Applications

N-phenyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. The compound has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.